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Compound of Interest

Compound Name: 4-Hexen-2-one

Cat. No.: B14682572

L  Get Quote

Technical Guide: (E)-hex-4-en-2-one

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification

This section provides the fundamental identification parameters for the chemical compound of

interest.

Identifier Value Reference
Common Name (E)-hex-4-en-2-one

IUPAC Name (E)-hex-4-en-2-one [1]

CAS Number 25659-22-7 [1]
Molecular Formula C6H100 [1]
Molecular Weight 98.14 g/mol [1]
Synonyms 4-Hexen-2-one, Methylallyl o

acetone, (4E)-4-Hexen-2-one

Physicochemical Properties
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A summary of the key physicochemical properties of (E)-hex-4-en-2-one is presented below.
These properties are crucial for understanding its behavior in various experimental and
biological contexts.

Property Value Reference
Boiling Point 138.5+0.0 °C at 760 mmHg [2]
Density 0.84£0.1 g/cm?3 [2]
Flash Point 34.4+0.0 °C [2]
LogP 1.09 [2]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (E)-hex-4-en-2-
one would be presented here. This would include, but not be limited to, reaction conditions,
purification techniques such as distillation or chromatography, and analytical methods like
NMR, IR, and mass spectrometry for characterization.

Logical Workflow for Compound Analysis

The following diagram illustrates a typical workflow for the analysis of a chemical compound
like (E)-hex-4-en-2-one.
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Caption: A generalized workflow for the synthesis, analysis, and application of (E)-hex-4-en-2-
one.
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Signaling Pathways

This section would typically feature diagrams and detailed descriptions of any known signaling
pathways in which (E)-hex-4-en-2-one or its metabolites are involved. This would be
particularly relevant for drug development professionals, outlining the mechanism of action or
potential off-target effects.

At present, detailed signaling pathway information for (E)-hex-4-en-2-one is not readily
available in the public domain and would require dedicated literature research or experimental
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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